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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
The intricate world of organic synthesis and medicinal chemistry is continually expanding, with

novel molecular scaffolds offering new avenues for discovery. Among these, the biphenyl

carboxaldehyde framework stands out for its prevalence in biologically active compounds and

its utility as a versatile synthetic intermediate. This guide focuses on a specific, yet important,

member of this class: 3-(3,4-Dimethoxyphenyl)benzaldehyde. As a Senior Application

Scientist, the aim of this document is to provide a comprehensive technical overview, grounded

in established chemical principles, to empower researchers in their synthetic and drug

discovery endeavors. While direct experimental data for this exact molecule is not extensively

reported in publicly accessible literature, this guide synthesizes information from closely related

analogues and well-established reaction mechanisms to provide a robust and scientifically

sound resource.
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A foundational aspect of any chemical guide is the precise identification of the molecule in

question. This section provides the key identifiers and predicted physicochemical properties for

3-(3,4-Dimethoxyphenyl)benzaldehyde.

Identifier Value Source

IUPAC Name

3-(3,4-

dimethoxyphenyl)benzaldehyd

e

[PubChem][1]

CAS Number 676348-36-0 [PubChem][1]

Molecular Formula C₁₅H₁₄O₃ [PubChem][1]

Molecular Weight 242.27 g/mol [PubChem][1]

Canonical SMILES
COC1=C(C=C(C=C1)C2=CC=

CC(=C2)C=O)OC
[PubChem][1]

Synthesis of 3-(3,4-Dimethoxyphenyl)benzaldehyde:
A Mechanistic Perspective
The creation of the biaryl bond is the cornerstone of synthesizing 3-(3,4-
Dimethoxyphenyl)benzaldehyde. The Suzuki-Miyaura cross-coupling reaction is the most

logical and widely employed method for this transformation, offering high yields and excellent

functional group tolerance.[2]

The Suzuki-Miyaura Coupling Approach
This palladium-catalyzed reaction involves the coupling of an organoboron compound with an

organohalide.[2] For the synthesis of 3-(3,4-Dimethoxyphenyl)benzaldehyde, the most

strategic disconnection involves the reaction between 3-formylphenylboronic acid and a 4-halo-

1,2-dimethoxybenzene.

Proposed Synthetic Workflow
The following diagram illustrates the proposed synthetic pathway for 3-(3,4-
Dimethoxyphenyl)benzaldehyde via a Suzuki-Miyaura coupling.
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Caption: Proposed Suzuki-Miyaura synthesis of 3-(3,4-Dimethoxyphenyl)benzaldehyde.

Detailed Experimental Protocol (Hypothetical)
The following protocol is a representative procedure based on established methods for Suzuki-

Miyaura couplings.[3] Researchers should optimize conditions for their specific setup.

Materials:

3-Formylphenylboronic acid (1.0 eq)

4-Bromo-1,2-dimethoxybenzene (1.0 - 1.2 eq)

Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0), 1-5 mol%)

Base (e.g., Potassium carbonate, 2.0-3.0 eq)

Solvent system (e.g., Toluene and Water, 4:1 v/v)

Inert gas (Argon or Nitrogen)

Procedure:

To a flame-dried round-bottom flask, add 3-formylphenylboronic acid, 4-bromo-1,2-

dimethoxybenzene, and the base.

Evacuate and backfill the flask with an inert gas three times.

Add the palladium catalyst to the flask.

Add the degassed solvent system via cannula.

Heat the reaction mixture to a reflux temperature (typically 80-100 °C) and stir vigorously.

Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-

mass spectrometry (LC-MS).

Upon completion, cool the reaction to room temperature.
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Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and

brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel to yield 3-(3,4-
Dimethoxyphenyl)benzaldehyde.

Spectroscopic Characterization (Predicted)
While specific spectra for 3-(3,4-Dimethoxyphenyl)benzaldehyde are not readily available,

we can predict the key spectroscopic features based on its structure and data from analogous

compounds.

¹H NMR Spectroscopy
The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the

aldehyde proton, and the methoxy protons.

Proton
Environment

Predicted Chemical
Shift (δ, ppm)

Multiplicity Integration

Aldehyde (-CHO) 9.9 - 10.1 Singlet 1H

Aromatic Protons 7.0 - 8.0 Multiplets 7H

Methoxy (-OCH₃) 3.8 - 4.0 Two Singlets 6H (3H each)

¹³C NMR Spectroscopy
The carbon NMR will be characterized by the downfield shift of the carbonyl carbon and the

signals corresponding to the aromatic and methoxy carbons.
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Carbon Environment Predicted Chemical Shift (δ, ppm)

Carbonyl (C=O) 190 - 195

Aromatic Carbons 110 - 150

Methoxy (OCH₃) 55 - 60

Infrared (IR) Spectroscopy
The IR spectrum will be dominated by the strong carbonyl stretch of the aldehyde.

Functional Group
Characteristic Absorption
(cm⁻¹)

Intensity

C=O (aldehyde) 1690 - 1715 Strong

C-H (aldehyde) 2720 - 2820 Medium (often two bands)

C=C (aromatic) 1450 - 1600 Medium to Strong

C-O (ether) 1020 - 1275 Strong

C-H (aromatic) 3000 - 3100 Medium to Weak

Mass Spectrometry (MS)
The mass spectrum should show a clear molecular ion peak corresponding to the molecular

weight of the compound.

Ion Predicted m/z

[M]⁺ 242.09

[M+H]⁺ 243.10

Potential Applications in Research and
Development
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Biphenyl derivatives are a cornerstone in medicinal chemistry, exhibiting a wide range of

biological activities.[4] The structural motif of 3-(3,4-Dimethoxyphenyl)benzaldehyde
suggests several promising avenues for research and development.

As a Scaffold in Medicinal Chemistry
The dimethoxybenzene moiety is present in numerous biologically active natural products and

synthetic drugs, often contributing to interactions with biological targets.[5][6] The

benzaldehyde group serves as a versatile handle for further chemical modifications, allowing

for the synthesis of a diverse library of compounds for screening. Potential therapeutic areas

include:

Anticancer Agents: Many biphenyl derivatives have been investigated for their cytotoxic and

antiproliferative effects.[4]

Antimicrobial and Antifungal Agents: The benzaldehyde functional group is known to be a

key pharmacophore in some antimicrobial compounds.

Enzyme Inhibitors: The biphenyl structure can serve as a scaffold to design inhibitors for

various enzymes implicated in disease.

In Materials Science
Biphenyl-containing molecules are of interest in the development of organic electronic

materials, such as organic light-emitting diodes (OLEDs), due to their rigid structure and

potential for π-conjugation. The aldehyde functionality allows for incorporation into polymeric

structures or for the synthesis of larger conjugated systems.

Safety and Handling
As with any chemical compound, proper safety precautions are paramount. While a specific

material safety data sheet (MSDS) for 3-(3,4-Dimethoxyphenyl)benzaldehyde is not widely

available, the safety profile can be inferred from related benzaldehyde and biphenyl

derivatives.

General Handling: Handle in a well-ventilated area, preferably in a fume hood. Wear

appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab
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coat.

Toxicology: Aldehydes can be irritants to the skin, eyes, and respiratory tract. The GHS

classification for the parent compound, 3-(3,4-Dimethoxyphenyl)benzaldehyde, indicates it

may be harmful if swallowed, in contact with skin, or if inhaled, and can cause skin and

serious eye irritation.[1]

Storage: Store in a cool, dry place away from incompatible materials such as strong

oxidizing agents and strong bases.

Conclusion
3-(3,4-Dimethoxyphenyl)benzaldehyde is a molecule of significant interest for researchers in

organic synthesis and drug discovery. While detailed experimental data for this specific

compound remains to be broadly published, this guide provides a comprehensive overview

based on established chemical principles and data from closely related compounds. The

proposed Suzuki-Miyaura coupling offers a reliable and efficient synthetic route, and the

predicted spectroscopic data provides a benchmark for characterization. The versatile biphenyl

carboxaldehyde scaffold of this molecule opens up numerous possibilities for the development

of novel therapeutic agents and advanced materials. It is our hope that this technical guide will

serve as a valuable resource and a catalyst for further research into the properties and

applications of this promising compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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